Cas no 1207012-33-6 (5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1207012-33-6
• MF: C₁₉H₁₈Cl₂N₂S
• MW: 377.330621242523
• CID: 5451628
• PubChem ID: 49671527
• Update Time: 2025-06-07

5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• AKOS024477029
• 5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• 5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-2-propan-2-ylsulfanylimidazole
• 1207012-33-6
• 5-(3,4-dichlorophenyl)-2-(isopropylthio)-1-(p-tolyl)-1H-imidazole
• F2964-1237
• 5-(3,4-Dichlorophenyl)-2-[(1-methylethyl)thio]-1-(4-methylphenyl)-1H-imidazole

• Inchi： 1S/C19H18Cl2N2S/c1-12(2)24-19-22-11-18(14-6-9-16(20)17(21)10-14)23(19)15-7-4-13(3)5-8-15/h4-12H,1-3H3
• InChI Key： AWAAFPMWGZSLBA-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(C2=CC=C(C)C=C2)C(C2=CC=C(Cl)C(Cl)=C2)=CN=1

Computed Properties

• Exact Mass: 376.0567751g/mol
• Monoisotopic Mass: 376.0567751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.4±60.0 °C(Predicted)
• pka: 2.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

5-(3,4-Dichlorophenyl)-1-(4-Methylphenyl)-2-(Propan-2-ylsulfanyl)-1H-Imidazole: A Comprehensive Overview

5-(3,4-Dichlorophenyl)-1-(4-Methylphenyl)-2-(Propan-2-ylsulfanyl)-1H-Imidazole, commonly referred to by its CAS number CAS No. 1207012-33-6, is a sophisticated organic compound with a unique structure and diverse applications. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The molecule's structure is characterized by a central imidazole ring substituted with a 3,4-dichlorophenyl group at position 5, a 4-methylphenyl group at position 1, and a propan-2-ylsulfanyl group at position 2.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitution, coupling reactions, and sulfurization processes. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most significant areas of research on this compound is its application in drug discovery. The imidazole ring is known for its ability to act as a hydrogen bond donor or acceptor, making it an attractive scaffold for medicinal chemists. Studies have shown that 5-(3,4-Dichlorophenyl)-1-(4-Methylphenyl)-2-(Propan-2-ylsulfanyl)-1H-Imidazole exhibits promising biological activity against various disease targets, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The sulfur-containing propan-2-ylsulfanyl group imparts unique electronic properties to the molecule, making it suitable for use in the development of advanced materials such as conductive polymers and sensors. Recent studies have demonstrated its ability to enhance the electrical conductivity of polymer blends, opening new avenues for its application in electronic devices.

The structural versatility of CAS No. 1207012-33-6 also makes it an ideal candidate for use in agrochemicals. Its ability to interact with various enzymes and receptors suggests potential applications as a herbicide or fungicide. Researchers are currently exploring its efficacy against different plant pathogens and weeds under controlled laboratory conditions.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial for assessing its safety and sustainability. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing the risk of bioaccumulation in aquatic ecosystems. However, further research is needed to evaluate its long-term impact on soil microorganisms and non-target species.

In conclusion, 5-(3,4-Dichlorophenyl)-1-(4-Methylphenyl)-2-(Propan-2-ylsulfanyl)-1H-Imidazole (CAS No. 1207012-33-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its application in medicine, materials science, and agriculture.